Cas no 496057-57-9 (1-(3-Piperidinylcarbonyl)-4-piperidinol)

• Product Name: 1-(3-Piperidinylcarbonyl)-4-piperidinol
• CAS No: 496057-57-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD03425213
• CID: 869049
• PubChem ID: 17998933
• Update Time: 2025-10-17

1-(3-Piperidinylcarbonyl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-1-piperidyl)(3-piperidyl)methanone
• (4-Hydroxy-1-piperidinyl)(3-piperidinyl)methanone hydrochloride
• (4-Hydroxypiperidin-1-yl)piperidin-3-ylmethanone
• (4-HYDROXYPIPERIDIN-1-YL)PIPERIDIN-3-YL-METHANONE
• (4-HYDROXY-PIPERIDIN-1-YL)-PIPERIDIN-3-YL-METHANONE HYDROCHLORIDE
• 1-(piperidin-3-ylcarbonyl)piperidin-4-ol
• (4-hydroxypiperidin-1-yl)-piperidin-3-ylmethanone,hydrochloride
• 496057-57-9
• TS-03028
• AKOS016346746
• 1-(piperidine-3-carbonyl)piperidin-4-ol
• CS-0452965
• (4-Hydroxypiperidin-1-yl)(piperidin-3-yl)methanone
• 1-(3-Piperidinylcarbonyl)-4-piperidinol
• SY027906
• AKOS000164853
• WUA05757
• MFCD03425213
• AC6221

• MDL： MFCD03425213
• Inchi： 1S/C11H20N2O2/c14-10-3-6-13(7-4-10)11(15)9-2-1-5-12-8-9/h9-10,12,14H,1-8H2
• InChI Key： UBNDKFIAPLMLBO-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2CNCCC2)=O)CC1

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57000
• LogP: 0.23600

1-(3-Piperidinylcarbonyl)-4-piperidinol Security Information

• HazardClass：IRRITANT

Additional information on 1-(3-Piperidinylcarbonyl)-4-piperidinol

1-(3-Piperidinylcarbonyl)-4-piperidinol: A Comprehensive Overview

The compound with CAS No 496057-57-9, commonly referred to as 1-(3-Piperidinylcarbonyl)-4-piperidinol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique piperidine ring system, which forms the backbone of its molecular structure. The piperidine moiety is a six-membered ring containing one nitrogen atom, and it is a common structural motif in many bioactive compounds, including pharmaceutical agents and agrochemicals.

The synthesis of 1-(3-Piperidinylcarbonyl)-4-piperidinol involves a series of carefully designed reactions that highlight the versatility of piperidine derivatives. One of the most notable aspects of this compound is its ability to participate in various multicomponent reactions, which are highly efficient methods for constructing complex molecules. These reactions often involve the interplay of multiple functional groups, such as carbonyls and hydroxyls, which are present in this molecule. Recent advancements in catalytic methodologies have further enhanced the synthesis of such compounds, making them more accessible for research and development purposes.

From a pharmacological perspective, 1-(3-Piperidinylcarbonyl)-4-piperidinol has been investigated for its potential bioactivity. Studies have shown that this compound exhibits interesting interactions with various biological targets, including enzymes and receptors. For instance, research has focused on its ability to modulate the activity of kinases, which are critical enzymes involved in cellular signaling pathways. This property makes it a promising candidate for drug development in areas such as oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 1-(3-Piperidinylcarbonyl)-4-piperidinol has also been explored for its potential in materials science. The molecule's rigid structure and functional groups make it suitable for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Recent studies have demonstrated its ability to form self-assembled structures under specific conditions, which could have implications for the development of new materials for electronic and biomedical applications.

The study of 1-(3-Piperidinylcarbonyl)-4-piperidinol has also contributed to our understanding of stereochemistry and conformational analysis. The molecule's stereochemistry plays a crucial role in determining its biological activity and physical properties. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to study the conformational preferences of this compound. These studies have provided valuable insights into the relationship between structure and function, which is essential for rational drug design.

Furthermore, the environmental impact of 1-(3-Piperidinylcarbonyl)-4-piperidinol has been a topic of interest. As industries increasingly prioritize sustainability, there is a growing need to assess the environmental fate and toxicity of chemical compounds. Recent research has focused on evaluating the biodegradability of this compound under various conditions, as well as its potential to accumulate in ecosystems. These studies are critical for ensuring that the use of this compound aligns with global efforts to promote green chemistry practices.

In conclusion, 1-(3-Piperidinylcarbonyl)-4-piperidinol (CAS No 496057-57-9) is a versatile and intriguing compound with applications spanning multiple disciplines. Its unique molecular structure, coupled with its diverse functional groups, makes it an attractive target for both academic research and industrial development. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in the chemical sciences.